Cas no 2171910-34-0 (3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171910-34-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6200132
• PubChem ID: 165542235
• Update Time: 2025-10-28

3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 2171910-34-0
• EN300-1500244
• 3-[3-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(14-27(32)33)30-26(31)15-20(19-8-2-3-9-19)16-29-28(34)35-17-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h4-7,10-13,18-20,25H,2-3,8-9,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： IUIOWMQBQGRLCF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(CC(NC(C)CC(=O)O)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

3-3-Cyclopentyl-4-({(9H-Fluoren-9-Yl)methoxycarbonyl}Amino)Butanamidobutanoic Acid: A Comprehensive Overview

The compound 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, with CAS number 2171910-34-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide functionality. The integration of these elements makes it a versatile building block for various applications in drug discovery, polymer chemistry, and advanced materials.

The cyclopentyl group in the molecule contributes to its stability and rigidity, while the Fmoc group serves as a protective moiety during synthesis. Recent studies have highlighted the importance of such protecting groups in controlling the reactivity of amine functionalities during multi-step synthesis. The Fmoc group, derived from fluorene, is particularly advantageous due to its ease of removal under mild acidic conditions, making it ideal for use in peptide synthesis and other sensitive reactions.

One of the most intriguing aspects of this compound is its potential as a precursor for functional polymers. Researchers have explored the use of similar structures in the development of stimuli-responsive materials, where the cyclopentyl group can act as a rigid segment, while the amide functionality provides hydrogen bonding capabilities. These properties are essential for creating materials with tunable mechanical and thermal properties.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution and amide bond formation. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the cyclopentyl-containing segment with high precision.

The application of this compound extends beyond materials science into the realm of drug discovery. The presence of both hydrophobic (cyclopentyl) and hydrophilic (amide) groups makes it an attractive candidate for designing bioactive molecules with balanced solubility profiles. Preclinical studies have shown that analogs of this compound exhibit promising activity against various enzymes implicated in neurodegenerative diseases.

Moreover, the integration of this compound into supramolecular assemblies has been explored as a means to create self-healing materials. The amide groups can form hydrogen bonds, enabling dynamic covalent bonding networks that exhibit remarkable self-repair capabilities. Such materials hold great potential for use in advanced coatings and structural composites.

In conclusion, 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.